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Application Note & Protocols

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed application notes and experimental protocols for the

use of Ethacridine Lactate Monohydrate as a reagent in DNA intercalation assays.

Ethacridine lactate, an acridine derivative, is a fluorescent compound that intercalates into the

DNA double helix, making it a valuable tool for studying DNA-ligand interactions, screening

potential anticancer drugs, and quantifying DNA. This guide covers the principles of DNA

intercalation and provides step-by-step protocols for various biophysical assays, including UV-

Visible spectroscopy, fluorescence spectroscopy, and thermal denaturation studies.

Introduction to DNA Intercalation and Ethacridine
Lactate
DNA intercalation is a mode of binding where a planar molecule, known as an intercalator,

inserts itself between the base pairs of the DNA double helix. This interaction can lead to

significant conformational changes in the DNA structure, such as unwinding and lengthening of

the helix, which can interfere with cellular processes like replication and transcription.[1] Many

established anticancer drugs function through DNA intercalation.

Ethacridine lactate monohydrate (CAS 6402-23-9), also known as Rivanol, is an aromatic

organic compound derived from acridine.[2] It is a yellow, crystalline powder that is soluble in
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water. Its planar acridine ring system allows it to intercalate into the DNA of microorganisms,

disrupting their replication and transcription processes, which is the basis for its antiseptic

properties.[2] This same mechanism makes it a useful reagent for in vitro DNA intercalation

assays.

Mechanism of DNA Intercalation by Ethacridine
Lactate
The planar aromatic rings of ethacridine lactate insert between adjacent base pairs of the DNA

double helix. This non-covalent interaction is stabilized by van der Waals forces and

hydrophobic interactions. The intercalation process causes a local unwinding of the DNA helix

and an increase in the distance between the base pairs, leading to an overall lengthening of

the DNA molecule.
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Mechanism of Ethacridine Lactate Intercalation into DNA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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